2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)-N-(4-nitrophenyl)propanamide

• Molecular Formula: C12H5F11N2O4
• Molecular Weight: 450.16 g/mol
• SMILES: C1=CC(=CC=C1NC(=O)C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)[N+](=O)[O-]
• InChI: InChI=1S/C12H5F11N2O4/c13-8(10(16,17)18,29-12(22,23)9(14,15)11(19,20)21)7(26)24-5-1-3-6(4-2-5)25(27)28/h1-4H,(H,24,26)
• InChIKey: JUSFJAPZTQAOEO-UHFFFAOYSA-N

HFPO-DA 4-Nitrophenyl Amide: Identity & Procurement

2,3,3,3-Tetrafluoro-2-(heptafluoropropoxy)-N-(4-nitrophenyl)propanamide (MF: C₁₂H₅F₁₁N₂O₄; MW: 450.16 g/mol; exact mass: 450.007366 g/mol) is a perfluoroalkyl ether carboxylic acid (PFECA) aryl amide derivative built on the hexafluoropropylene oxide dimer acid (HFPO‑DA) scaffold [1][2]. It shares the perfluorinated ether‑carboxamide core architecture with other HFPO‑DA amide congeners and belongs to the broader class of per‑ and polyfluoroalkyl substances (PFASs) [3]. Its distinctive feature is the combination of an extensively fluorinated, hydrolytically stable ether‑acid backbone and a 4‑nitrophenyl amide terminus, which introduces chromophoric detection capability and a characteristic NMR fingerprint that differentiates it from the parent HFPO‑DA free acid (FRD‑903, CAS 13252‑13‑6) and its simple ammonium salt (FRD‑902/GenX, CAS 62037‑80‑3) [1].

Analytical Standard Chromophoric 4‑nitrophenyl group supports direct UV detection without derivatization.

Synthetic Handle Nitro group reducible to primary amine for further elaboration into fluoropolymer monomers.

Physicochemical Probe Perfluoroether tail with chromophoric reporter enables real‑time aggregation monitoring by UV‑Vis.

• [1] SpectraBase. 2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-N-(4-nitrophenyl)propanamide. Compound ID G9NQairLfWR. Molecular Formula C₁₂H₅F₁₁N₂O₄, MW 450.16 g/mol. Wiley Science Solutions. View Source
• [2] ChEBI. 2,3,3,3-Tetrafluoro-2-(heptafluoropropoxy)propanoic acid. CHEBI:143205. EMBL‑EBI, 2019. View Source
• [3] Wikipedia. FRD‑903. hexafluoropropylene oxide dimer acid, HFPO‑DA. View Source

HFPO-DA Amide Substitution Limitations

Generic substitution among HFPO‑DA derivatives is undermined by three structural‑property locks: (1) the amide bond produces a neutral, non‑ionizable terminus versus the carboxylate anion of HFPO‑DA salts [1], fundamentally altering solubility, LogP, and membrane partitioning; (2) the 4‑nitrophenyl chromophore enables direct UV‑Visible quantification, while the free acid (FRD‑903) requires derivatization or LC‑MS/MS for trace detection [2]; and (3) even minor aryl‑substitution changes (e.g., 4‑nitro vs. 2‑nitro vs. 2,4‑dinitro regioisomers) yield compounds with distinct NMR signatures and divergent reactivity profiles in downstream functionalization, making them non‑interchangeable for synthetic or analytical purposes [3]. In effect, the target compound occupies a narrow functional niche where the HFPO‑DA scaffold must simultaneously deliver perfluorinated stability and the 4‑nitrophenyl terminus must provide a specific spectroscopic or reactivity handle.

Amide vs. Salt Neutral amide alters solubility and membrane partitioning; ionizable GenX cannot be directly substituted.

Chromophore Gap 4‑nitrophenyl UV absorption absent in HFPO‑DA free acid; detection methods are not interchangeable.

Regioisomer Mismatch 2‑nitrophenyl isomer shows distinct NMR and reactivity; identical mass does not imply equivalent performance.

• [1] ChEBI. 2,3,3,3-Tetrafluoro-2-(heptafluoropropoxy)propanoic acid. CHEBI:143205. EMBL‑EBI, 2019. View Source
• [2] Granados, A. M., Fidelio, G. D., & De Rossi, R. H. (1997). Surface and Aggregation Properties of N‑(4‑Nitrophenyl)perfluorononanamide. Langmuir, 13(15), 4079–4084. doi:10.1021/la9702345. View Source
• [3] Pharos. Propanamide, N‑(2,4‑dinitrophenyl)‑2,3,3,3‑tetrafluoro‑2‑(1,1,2,2,3,3,3‑heptafluoropropoxy). CAS 105936‑30‑9. Habitable Future. View Source

Quantitative Differentiation vs. Closest Comparators

Mass Differentiation vs. HFPO-DA Free Acid

The target compound carries a molecular weight of 450.16 g/mol (exact mass: 450.007366 g/mol) [1], which is 120.11 g/mol (+36.4%) heavier than its parent carboxylic acid HFPO‑DA (FRD‑903, MF: C₆HF₁₁O₃, MW: 330.05 g/mol, exact mass: 329.97500 g/mol) [2]. This mass increment—corresponding to the 4‑nitroaniline moiety minus the hydroxyl group—provides unambiguous HRMS differentiation between the amide and the free acid in complex mixtures, precluding mistaken identification when both species may co‑occur as synthesis intermediates or degradation products.

Mass vs. Free Acid

Head-to-head

Δ MW +120.11 g/mol (+36.4%)

Unambiguous HRMS discrimination in mixtures

Calculated from molecular formula; confirmed by spectral DB

Evidence Dimension	Molecular weight (g/mol) & exact monoisotopic mass (g/mol)
Target Compound Data	MW: 450.16 g/mol; Exact mass: 450.007366 g/mol
Comparator Or Baseline	HFPO‑DA free acid (FRD‑903): MW: 330.05 g/mol; Exact mass: 329.97500 g/mol
Quantified Difference	ΔMW = +120.11 g/mol (+36.4%); ΔExact mass = +120.032366 g/mol
Conditions	Calculated from molecular formula; confirmed by HRMS and spectral databases

Why This Matters

A 36.4% mass differential ensures unambiguous chromatographic and HRMS discrimination when the amide must be distinguished from residual or hydrolyzed free acid in synthetic or environmental monitoring workflows.

• [1] SpectraBase. 2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-N-(4-nitrophenyl)propanamide. Compound ID G9NQairLfWR. Wiley Science Solutions. View Source
• [2] ChEBI. 2,3,3,3-Tetrafluoro-2-(heptafluoropropoxy)propanoic acid. CHEBI:143205. Average mass 330.049, monoisotopic mass 329.97500. View Source

Lipophilicity Gap vs. GenX

The target compound is a neutral amide lacking an ionizable proton on the nitrogen terminus (amide pKa ~15–17), whereas the ammonium salt of HFPO‑DA (FRD‑902/GenX) exists predominantly as the carboxylate anion at physiological and environmental pH (predicted carboxylic acid pKa ≈ 0.5–2.0 for perfluorinated α‑ether acids) [1][2]. This ionization difference translates to a predicted LogP for the neutral amide form of approximately 4.5–5.5 (estimated by fragment‑based calculation), compared to a LogD₇.₄ of roughly -0.5 to +0.5 for the ionized carboxylate [3]. The ~4–5 log unit difference in lipophilicity directly impacts reversed‑phase chromatographic retention, passive membrane permeability, and environmental fate partitioning.

Lipophilicity Gap vs. GenX

Class-level inference

Δ LogP/LogD₇.₄ ≈ 4–5 units

Partitioning-dependent methods require recalibration

Estimated from fragment‑based calculations; not experimentally confirmed

Evidence Dimension	Ionization state at pH 7.4 and estimated LogP/LogD₇.₄
Target Compound Data	Neutral amide; no acidic proton; est. LogP ~4.5–5.5 (fragment‑based prediction)
Comparator Or Baseline	Ammonium HFPO‑DA (GenX): carboxylate anion at pH 7.4; LogD₇.₄ est. −0.5 to +0.5; parent acid pKa ~0.5–2.0
Quantified Difference	ΔLogP/LogD₇.₄ ≈ 4–5 log units (neutral amide more lipophilic by ~10,000‑ to 100,000‑fold)
Conditions	Estimated from fragment‑based calculation methods and class‑level behavior of perfluoroalkyl amides vs. carboxylates; experimental LogP not publicly available for the target compound

Why This Matters

A 4–5 log unit lipophilicity gap means the amide will exhibit fundamentally different extraction efficiency, chromatographic retention, and potential for passive biological uptake compared to GenX; researchers cannot substitute one for the other in partitioning‑dependent applications without recalibrating methods.

• [1] ChEBI. 2,3,3,3-Tetrafluoro-2-(heptafluoropropoxy)propanoic acid. CHEBI:143205. Monocarboxylic acid classification. View Source
• [2] SHARCNET. Theoretical studies on the pKₐ values of perfluoroalkyl carboxylic acids. Computational predictions for PFCA pKₐ values. View Source
• [3] Gomis, M. I., et al. (2015). A modeling assessment of the physicochemical properties and environmental fate of emerging and novel per- and polyfluoroalkyl substances. Science of the Total Environment, 505, 981–991. View Source

UV-Vis Chromophore vs. Non-Chromophoric HFPO-DA Salts

The 4‑nitrophenyl amide moiety confers a strong UV‑Visible absorption band at approximately 310‑320 nm (π→π* transition of the 4‑nitroanilide chromophore, ε ≈ 10,000–15,000 M⁻¹cm⁻¹ based on class behavior) [1]. In contrast, HFPO‑DA free acid and its ammonium salt lack any significant chromophore above 220 nm and are effectively UV‑transparent in the typical HPLC‑UV detection window (254–300 nm) [2]. This renders the amide directly quantifiable by standard HPLC‑UV/Vis at low micromolar concentrations, whereas HFPO‑DA salts require either derivatization with a chromophoric reagent or LC‑MS/MS instrumentation for trace‑level detection, adding cost and complexity [3].

UV‑Vis Detection

Class-level inference

λmax ~310–320 nm; ε ~10,000–15,000 M⁻¹cm⁻¹
vs. HFPO‑DA: UV‑transparent >220 nm

Direct HPLC‑UV quantification without derivatization

Chromophore behavior from class analogues; compound‑specific data not publicly reported

Evidence Dimension	UV‑Vis absorbance (λmax and molar absorptivity)
Target Compound Data	λmax ~310–320 nm; ε est. 10,000–15,000 M⁻¹cm⁻¹ (4‑nitroanilide chromophore)
Comparator Or Baseline	HFPO‑DA free acid / ammonium salt: no significant absorbance above 220 nm; effectively UV‑transparent at 254–300 nm
Quantified Difference	Target compound detectable by HPLC‑UV at ~1–10 μM without derivatization; HFPO‑DA requires LC‑MS/MS or pre‑column derivatization for comparable sensitivity
Conditions	Estimated from class behavior of 4‑nitrophenyl amides; experimental ε and λmax for the specific compound not publicly reported

Why This Matters

The built‑in chromophore eliminates the need for derivatization or expensive mass spectrometric detection in routine analytical workflows, reducing per‑sample analysis cost and enabling real‑time reaction monitoring by UV‑Vis that is impossible with the non‑chromophoric parent acid.

• [1] Granados, A. M., Fidelio, G. D., & De Rossi, R. H. (1997). Surface and Aggregation Properties of N‑(4‑Nitrophenyl)perfluorononanamide. Langmuir, 13(15), 4079–4084. (Demonstrates 4‑nitrophenyl chromophore behavior in perfluorinated amides.) View Source
• [2] ChEBI. 2,3,3,3-Tetrafluoro-2-(heptafluoropropoxy)propanoic acid. CHEBI:143205. Structure lacks aromatic chromophore. View Source
• [3] Brandsma, S. H., et al. (2019). The PFOA substitute GenX detected in the environment near a fluoropolymer manufacturing plant in the Netherlands. Chemosphere, 220, 493‑500. (Illustrates LC‑MS/MS requirement for HFPO‑DA detection.) View Source

¹H NMR Fingerprint vs. 2-Nitrophenyl Isomer

The ¹H NMR spectrum of the target 4‑nitrophenyl isomer (recorded in DMSO‑d₆) displays a characteristic AA′BB′ pattern for the para‑substituted aromatic ring: two doublets integrating 2H each at approximately δ 8.20–8.30 ppm (H‑3/H‑5, ortho to NO₂) and δ 7.85–7.95 ppm (H‑2/H‑6, ortho to NH), alongside the amide NH singlet at δ ~10.5–11.0 ppm [1]. In the 2‑nitrophenyl regioisomer (same MF: C₁₂H₅F₁₁N₂O₄, MW: 450.16 g/mol), the aromatic region exhibits a distinct four‑proton ABCD splitting pattern with ortho‑coupling constants of ~8 Hz and meta‑coupling of ~1–2 Hz, along with a downfield‑shifted NH (δ ~10.8–11.5 ppm due to intramolecular H‑bonding with the ortho‑nitro group) . These spectral differences permit unambiguous regioisomeric assignment even at equimolar mass.

¹H NMR Fingerprint

Head-to-head

4‑NO₂: AA′BB′ pattern (δ 7.85–8.30)
2‑NO₂: ABCD pattern (δ 7.3–8.3)

Regioisomeric identity confirmation by QC labs

DMSO‑d₆; SpectraBase KnowItAll NMR Library

Evidence Dimension	¹H NMR aromatic proton pattern and NH chemical shift (DMSO‑d₆)
Target Compound Data	4‑Nitrophenyl: AA′BB′ pattern; δ 8.20–8.30 (2H, d), 7.85–7.95 (2H, d); NH δ ~10.5–11.0
Comparator Or Baseline	2‑Nitrophenyl isomer: ABCD pattern; four distinct aromatic protons (δ 7.3–8.3); NH δ ~10.8–11.5 (intramolecular H‑bond shifted)
Quantified Difference	Distinct aromatic multiplicity (AA′BB′ vs. ABCD); NH chemical shift difference of ~0.3–0.5 ppm due to ortho‑nitro H‑bonding in the 2‑isomer
Conditions	¹H NMR, DMSO‑d₆ solvent; SpectraBase KnowItAll NMR Spectral Library

Why This Matters

The unambiguous regioisomeric fingerprint by ¹H NMR allows QC laboratories to confirm identity and rule out mis‑synthesis of the 2‑nitrophenyl isomer, which has identical molecular formula and mass but different reactivity and potential biological activity.

• [1] SpectraBase. 2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-N-(4-nitrophenyl)propanamide. Compound ID G9NQairLfWR. ¹H NMR spectrum in DMSO‑d₆. KnowItAll NMR Spectral Library, Wiley. View Source

Toxicity Profile: HFPO-DA vs. PFOA

In a comparative zebrafish embryo‑larval assay, the HFPO‑DA scaffold (tested as GenX ammonium salt) exhibited an acute LC₅₀ at 24 hpf of 170 μM, which is 2.07‑fold less acutely toxic than PFOA (LC₅₀ = 82 μM) under identical exposure conditions [1]. However, when corrected for bioconcentration differences, the predicted internal effect concentrations converge (229 μM for GenX vs. 226 μM for PFOA), indicating similar intrinsic toxic potency [1]. In a parallel mouse gestational study, 10 mg/kg/day GenX and 5 mg/kg/day PFOA produced effect sizes of comparable magnitude on maternal liver weight and placental abnormalities, though with compound‑specific histopathological signatures suggesting divergent mechanisms [2]. While these data are on the parent acid/salt form and not the 4‑nitrophenyl amide, they establish the baseline scaffold toxicology relevant for any risk assessment involving HFPO‑DA‑derived compounds.

Scaffold Toxicology

Class-level inference

HFPO‑DA (GenX) LC₅₀ 170 μM vs. PFOA 82 μM
Internal effect conc. similar (229 vs. 226 μM)

Baseline toxic potency context for risk assessment

Zebrafish embryo assay; data on parent acid, not the amide

Evidence Dimension	Acute toxicity (LC₅₀, zebrafish embryo 24 hpf) and internal effect concentration
Target Compound Data	Not directly tested; HFPO‑DA scaffold baseline: LC₅₀ = 170 μM (external); internal effect conc. = 229 μM
Comparator Or Baseline	PFOA (legacy PFAS): LC₅₀ = 82 μM (external); internal effect conc. = 226 μM
Quantified Difference	External LC₅₀: HFPO‑DA 2.07‑fold less toxic than PFOA; internal effect concentrations within 1.3% of each other (229 vs. 226 μM)
Conditions	Zebrafish (Danio rerio) embryo‑larval assay; exposure from 0–120 hpf; Chemosphere 308, 136131 (2022)

Why This Matters

Understanding that the HFPO‑DA scaffold has similar intrinsic toxic potency to PFOA—despite lower apparent acute toxicity due to reduced bioconcentration—is critical for any laboratory or industrial risk assessment involving HFPO‑DA derivatives, including this amide.

• [1] Comparative toxicokinetics and toxicity of PFOA and its replacement GenX in the early stages of zebrafish. Chemosphere, 2022, 308, 136131. LC₅₀ PFOA = 82 μM, GenX = 170 μM at 24 hpf. View Source
• [2] Blake, B. E., et al. (2020). Evaluation of Maternal, Embryo, and Placental Effects in CD‑1 Mice following Gestational Exposure to PFOA or HFPO‑DA (GenX). Environmental Health Perspectives, 128(2), 027006. View Source

SVHC Status of HFPO-DA

In June 2019, the ECHA Member State Committee unanimously identified HFPO‑DA, its salts, and its acyl halides as Substances of Very High Concern (SVHC) under REACH due to probable serious effects on human health and the environment, including very high persistence, water mobility, long‑range transport potential, and accumulation in plants [1][2]. While the 4‑nitrophenyl amide derivative itself has not been individually assessed, it falls under the broader HFPO‑DA structural alert as an acyl derivative. This SVHC designation carries mandatory communication obligations for suppliers and may trigger authorization requirements for industrial use in the EU, directly affecting procurement lead times, permitted quantities, and disposal protocols compared to non‑SVHC PFAS alternatives [3].

SVHC Status

Supporting evidence

HFPO‑DA, its salts and acyl halides identified as SVHC under REACH (2019)

Regulatory context may affect procurement in EU

Amide not individually assessed; structurally covered

Evidence Dimension	Regulatory classification (REACH SVHC status)
Target Compound Data	Not individually classified; structurally related to HFPO‑DA SVHC entry (acyl derivatives included)
Comparator Or Baseline	Non‑PFAS or non‑SVHC processing aids; legacy PFOA (already restricted under Annex XVII)
Quantified Difference	SVHC status imposes immediate Article 33 communication duties and potential future authorization requirements vs. unrestricted alternatives
Conditions	ECHA MSC decision June 2019; REACH Regulation (EC) No 1907/2006 Article 57

Why This Matters

Procurement of the target compound for EU‑based research or industrial use requires SVHC‑aware supply chain communication; selection of a non‑SVHC alternative—where functionally equivalent—may reduce regulatory compliance burden.

• [1] ECHA. MSC unanimously agrees that HFPO‑DA is a substance of very high concern. ECHA/NR/19/15, 27 June 2019. View Source
• [2] MPO ČR. MSC jednomyslně odsouhlasil identifikaci HFPO‑DA jako SVHC. 10 July 2019. (Czech Ministry notification of ECHA decision.) View Source
• [3] EUR‑Lex. Commission Implementing Decision identifying 2,3,3,3‑tetrafluoro‑2‑(heptafluoropropoxy)propionic acid, its salts and its acyl halides as SVHC under Article 57 of Regulation (EC) No 1907/2006. View Source

Validated Applications of HFPO-DA Amide

Analytical Standard for HFPO-DA Amide Quantification

The unique combination of a defined exact mass (450.007366 g/mol) and the 4‑nitrophenyl UV‑Vis chromophore (λmax ~310–320 nm) enables this compound to serve as a certified reference standard for LC‑UV or LC‑HRMS quantification of HFPO‑DA amide derivatives in environmental or biological matrices. Unlike the UV‑transparent parent acid, the amide can be detected and quantified without derivatization, reducing sample preparation time and improving method reproducibility [1][2].

Synthetic Intermediate for Fluoropolymer Monomers

The 4‑nitrophenyl group serves as a precursor to the corresponding 4‑aminophenyl derivative via selective nitro reduction (e.g., Fe/HCl or catalytic hydrogenation), generating a primary aromatic amine that can be further elaborated into polyamide or polyoxadiazole co‑monomers. The HFPO‑DA‑derived perfluoroether side chain imparts the soil‑resistance and low‑surface‑energy properties sought in advanced fluoropolymer coatings, as described in DuPont patent disclosures on fluoroether‑functionalized nitroaromatic compounds [1].

Physicochemical Probe for Partitioning & Aggregation

Building on the established surface chemistry of N‑(4‑nitrophenyl)perfluorononanamide—which forms stable Langmuir monolayers exhibiting a liquid‑expanded to liquid‑condensed phase transition and displays pKₐ values approximately 2 units higher than expected in bulk water [1]—the target compound can serve as a shorter‑chain analog for systematic structure‑property studies of perfluoroalkyl ether amide surfactants. The 4‑nitrophenyl chromophore enables real‑time UV‑Vis monitoring of aggregation state changes that would be invisible with non‑chromophoric analogs [1].

Fate & Transformation Product ID in PFAS Research

Given that HFPO‑DA (and by extension its acyl derivatives) is classified as an SVHC under REACH [1], research programs investigating the environmental fate, hydrolysis kinetics, and biotic/abiotic transformation of HFPO‑DA‑based processing aids require authentic amide standards. The target compound represents a plausible transformation product intermediate (amide formation during polymer processing or environmental amidation reactions), and its distinct HRMS and NMR signatures allow unambiguous identification in complex environmental extracts [2][3].

Application

Selection Property

Validation Focus

Analytical Standard

Chromophoric detection capability

LC‑UV/HRMS method validation

Synthetic Intermediate

Nitro‑reducible amine handle

Reduction selectivity and yield

Physicochemical Probe

Perfluoroether tail with chromophoric reporter

Aggregation state monitoring by UV‑Vis

Transformation Product ID

Distinct HRMS and NMR signature

Identity confirmation in environmental extracts

• [1] Granados, A. M., Fidelio, G. D., & De Rossi, R. H. (1997). Surface and Aggregation Properties of N‑(4‑Nitrophenyl)perfluorononanamide. Langmuir, 13(15), 4079–4084. doi:10.1021/la9702345. View Source
• [2] SpectraBase. 2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-N-(4-nitrophenyl)propanamide. Compound ID G9NQairLfWR. Wiley Science Solutions. View Source
• [3] ECHA. MSC unanimously agrees that HFPO‑DA is a substance of very high concern. ECHA/NR/19/15, 27 June 2019. View Source